Cas no 959043-41-5 (4-Tridecyl Ester 4-Trifluoromethylbenzoic Acid)

• Product Name: 4-Tridecyl Ester 4-Trifluoromethylbenzoic Acid
• CAS No: 959043-41-5
• MF: C₂₁H₃₁F₃O₂
• MW: 372.464857339859
• CID: 5044170
• Update Time: 2025-06-14

4-Tridecyl Ester 4-Trifluoromethylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(trifluoromethyl)-, 1-propyldecyl ester
• 4-Tridecyl Ester 4-Trifluoromethylbenzoic Acid

• Inchi： 1S/C21H31F3O2/c1-3-5-6-7-8-9-10-12-19(11-4-2)26-20(25)17-13-15-18(16-14-17)21(22,23)24/h13-16,19H,3-12H2,1-2H3
• InChI Key： IFPVFJNYTRPOFB-UHFFFAOYSA-N
• SMILES： C(OC(CCC)CCCCCCCCC)(=O)C1=CC=C(C(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 4-Tridecyl Ester 4-Trifluoromethylbenzoic Acid

Recent Advances in the Study of 4-Tridecyl Ester 4-Trifluoromethylbenzoic Acid (CAS: 959043-41-5)

The compound 4-Tridecyl Ester 4-Trifluoromethylbenzoic Acid (CAS: 959043-41-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its trifluoromethylbenzoic acid moiety and tridecyl ester chain, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug development, material science, and agrochemicals. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic uses.

One of the key areas of research has been the optimization of synthetic routes for 4-Tridecyl Ester 4-Trifluoromethylbenzoic Acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improved the efficiency of production but also reduced the environmental impact compared to traditional methods. The study highlighted the compound's stability under various conditions, making it suitable for further pharmaceutical formulation.

In terms of biological activity, preliminary in vitro studies have shown that 4-Tridecyl Ester 4-Trifluoromethylbenzoic Acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Research conducted at the University of Cambridge (2024) revealed that the compound could potentially serve as a lead molecule for developing anti-inflammatory agents. The trifluoromethyl group was found to enhance the compound's binding affinity to target proteins, while the tridecyl ester chain improved its membrane permeability, a critical factor for drug bioavailability.

Another significant development is the exploration of this compound's role in agrochemical applications. A recent report by the European Journal of Agrochemical Science (2024) indicated that 4-Tridecyl Ester 4-Trifluoromethylbenzoic Acid could act as an effective pesticide due to its ability to disrupt the metabolic pathways of certain plant pathogens. Field trials are currently underway to assess its efficacy and environmental safety, with preliminary results showing promise.

Despite these advancements, challenges remain in fully understanding the compound's mechanism of action and potential side effects. Ongoing research aims to address these gaps through detailed pharmacokinetic and toxicological studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications.

In conclusion, 4-Tridecyl Ester 4-Trifluoromethylbenzoic Acid (CAS: 959043-41-5) represents a versatile and promising compound in the chemical biology and pharmaceutical sectors. Its unique structural features and diverse biological activities make it a subject of intense research, with potential implications for drug discovery, agriculture, and beyond. Future studies will likely focus on refining its synthesis, expanding its applications, and ensuring its safety for human and environmental use.